N-{1-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl}-2-fluorobenzamide

• IUPAC Name: N-[1-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl]-2-fluorobenzamide
• InChI: InChI=1S/C17H13ClFN3O2/c1-10(20-16(23)13-4-2-3-5-14(13)19)17-21-15(22-24-17)11-6-8-12(18)9-7-11/h2-10H,1H3,(H,20,23)
• InChI Key: PSTWABAQPOJGJL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=NO1)C2=CC=C(C=C2)Cl)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C17H13ClFN3O2
• Molecular Weight: 345.8 g/mol

Description

N-{1-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl}-2-fluorobenzamide is a useful research compound. Its molecular formula is C17H13ClFN3O2 and its molecular weight is 345.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 345.0680325 g/mol and the complexity rating of the compound is 434. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, some benzamide derivatives have been found to have anti-inflammatory effects, mediated through inhibition of prostaglandin synthesis.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Some benzamide derivatives have been found to have low ulcerogenic and irritative action on the gastrointestinal mucosa.

Future Directions

Future research could involve further exploration of the synthesis methods, molecular structure, and potential applications of this compound. This could include studies to optimize the synthesis process, detailed structural analyses using techniques such as X-ray diffraction, and investigations into potential biological activities and applications.